Cas no 1314960-90-1 (3,4-diethylbenzene-1-sulfonyl chloride)

• Product Name: 3,4-diethylbenzene-1-sulfonyl chloride
• CAS No: 1314960-90-1
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 4588099
• PubChem ID: 55280892
• Update Time: 2025-10-05

3,4-diethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-diethylbenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3,4-diethyl-

• Inchi： 1S/C10H13ClO2S/c1-3-8-5-6-10(14(11,12)13)7-9(8)4-2/h5-7H,3-4H2,1-2H3
• InChI Key： POFJTJWGZDPGGE-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(CC)C(CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,4-diethylbenzene-1-sulfonyl chloride

Introduction to 3,4-diethylbenzene-1-sulfonyl chloride (CAS No. 1314960-90-1)

3,4-diethylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1314960-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of ethyl groups at the 3rd and 4th positions relative to the benzene ring introduces unique electronic and steric properties, making this compound a valuable building block for further chemical modifications.

The synthesis and application of 3,4-diethylbenzene-1-sulfonyl chloride have been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the development of novel pharmaceutical agents. Sulfonyl chlorides are known to react readily with nucleophiles, enabling the formation of sulfonamides, which are prevalent in many drugs targeting bacterial infections, inflammation, and even cancer. The specific substitution pattern of 3,4-diethylbenzene-1-sulfonyl chloride may influence the reactivity and selectivity of these reactions, making it a promising candidate for tailored drug design.

In recent years, researchers have been investigating the potential of 3,4-diethylbenzene-1-sulfonyl chloride in the context of materials science. The introduction of electron-donating ethyl groups can modulate the electronic properties of the sulfonyl chloride moiety, influencing its interaction with other molecules. This has led to studies exploring its use in organic electronics, where such compounds may serve as intermediates for synthesizing conductive polymers or organic semiconductors. The ability to fine-tune the electronic characteristics through strategic functionalization makes 3,4-diethylbenzene-1-sulfonyl chloride a compelling candidate for these applications.

Another emerging field where 3,4-diethylbenzene-1-sulfonyl chloride has shown promise is in agrochemical research. Sulfonyl chlorides can be transformed into sulfonamides that exhibit herbicidal or fungicidal properties. The structural features of 3,4-diethylbenzene-1-sulfonyl chloride may contribute to enhanced efficacy or selectivity in crop protection agents. By leveraging its reactivity, scientists aim to develop next-generation agrochemicals that are more sustainable and environmentally friendly. This aligns with global efforts to reduce the ecological impact of agricultural practices while maintaining high yields.

The industrial significance of 3,4-diethylbenzene-1-sulfonyl chloride (CAS No. 1314960-90-1) is further underscored by its role in fine chemical synthesis. Its versatility as an intermediate allows for the creation of a diverse array of derivatives with tailored properties. For instance, it can be used to prepare complex heterocyclic compounds or as a cross-coupling partner in palladium-catalyzed reactions. These transformations are crucial for constructing intricate molecular architectures that are often required in advanced materials and pharmaceuticals.

From a mechanistic standpoint, the sulfonyl chloride group in 3,4-diethylbenzene-1-sulfonyl chloride is highly reactive due to the electrophilic nature of the sulfur-oxygen bond. This reactivity enables it to participate in nucleophilic substitution reactions, where it can be displaced by amines or alcohols to form sulfonamides or esters, respectively. Such transformations are fundamental in medicinal chemistry and have been leveraged in numerous drug discovery programs. The ethyl substituents at positions 3 and 4 may influence the regioselectivity of these reactions, providing chemists with additional tools for controlling reaction outcomes.

The safety and handling of 3,4-diethylbenzene-1-sulfonyl chloride (CAS No. 1314960-90-1) must be carefully considered during its synthesis and application. While not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid exposure to skin or eyes. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in a well-ventilated area are essential when handling this compound. Its stability under various conditions should also be evaluated before large-scale production to ensure consistent quality and performance.

In conclusion,3,4-diethylbenzene-1-sulfonyl chloride represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive intermediate for pharmaceutical development、materials science，and agrochemical innovation。Ongoing research continues to uncover new synthetic pathways and functional derivatives，highlighting its enduring relevance in modern chemistry。As our understanding of molecular interactions deepens，the utility of such specialized compounds is expected to expand，driving advancements that benefit society at large。